Cas no 2171273-10-0 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)hexanamidoacetic acid)

• Product Name: 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)hexanamidoacetic acid
• CAS No: 2171273-10-0
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6388939
• PubChem ID: 165831814
• Update Time: 2025-05-19

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)hexanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)hexanamidoacetic acid
• 2171273-10-0
• 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methoxyethyl)hexanamido]acetic acid
• EN300-1581438

• Inchi： 1S/C26H32N2O6/c1-3-8-18(15-24(29)28(13-14-33-2)16-25(30)31)27-26(32)34-17-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,18,23H,3,8,13-17H2,1-2H3,(H,27,32)(H,30,31)/t18-/m0/s1
• InChI Key： ALRURWWTCBBSLP-SFHVURJKSA-N
• SMILES： O(C(N[C@H](CC(N(CC(=O)O)CCOC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)hexanamidoacetic acid

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)hexanamidoacetic acid

The compound with CAS No. 2171273-10-0, known as 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)hexanamidoacetic acid, is a complex organic molecule with significant potential in the field of biotechnology and pharmaceuticals. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hexanamidoacetic acid backbone, and a methoxyethyl substituent. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this compound suggests its role in facilitating controlled release mechanisms or targeted delivery systems.

Recent studies have highlighted the importance of such compounds in the development of drug delivery systems. The Fmoc group, being photo-labile, can be selectively removed under specific conditions, making it ideal for applications where precise temporal control over drug release is crucial. Additionally, the hexanamidoacetic acid backbone provides a flexible structure that can potentially interact with various biological molecules, enhancing the compound's versatility in different biological environments.

The inclusion of the methoxyethyl group further enhances the compound's solubility and stability in physiological conditions. This modification is particularly beneficial for applications in therapeutic delivery, where maintaining the integrity of the compound during transit through biological fluids is essential. Recent research has also explored the use of similar compounds in targeted therapies, where their ability to bind specific receptors or enzymes could lead to more efficient treatment outcomes.

In terms of synthesis, this compound represents a significant advancement in peptide chemistry. The stereochemistry at the (3S) position indicates a high level of control during synthesis, which is critical for ensuring the compound's biological activity. The use of advanced synthetic techniques, such as solid-phase synthesis and stereo-specific reactions, has enabled researchers to produce this compound with high purity and consistency.

Moreover, the structural features of this compound make it a promising candidate for use in biosensors and diagnostic tools. The Fmoc group's photoreactivity can be harnessed to create sensors that respond to specific stimuli, providing real-time monitoring of biological processes. This potential application aligns with current trends in personalized medicine, where there is a growing demand for precise and responsive diagnostic tools.

The development of this compound also underscores the importance of interdisciplinary collaboration in advancing chemical sciences. By integrating insights from organic chemistry, pharmacology, and materials science, researchers have been able to design molecules with tailored properties that address specific biomedical challenges. This collaborative approach is expected to yield further breakthroughs in the coming years.

In conclusion, CAS No. 2171273-10-0 represents a cutting-edge advancement in organic chemistry with broad implications for biotechnology and pharmaceuticals. Its unique structure and functional groups make it a versatile tool for developing innovative therapeutic strategies and diagnostic tools. As research continues to explore its potential applications, this compound stands at the forefront of scientific innovation.